Cas no 2034454-84-5 (5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034454-84-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5335729
• Update Time: 2025-05-20

5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(1-methyl-1H-pyrrol-2-yl)methanone
• (1-methylpyrrol-2-yl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C11H14N2O2/c1-12-4-2-3-10(12)11(14)13-6-9-5-8(13)7-15-9/h2-4,8-9H,5-7H2,1H3
• InChI Key： GOUSBVCWYUOEFW-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(C1=CC=CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 0.3
• Topological Polar Surface Area: 34.5

Additional information on 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

Introduction to 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034454-84-5)

5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane, with the CAS number 2034454-84-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic heterocycles, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane is characterized by a 2-oxa-5-azabicyclo[2.2.1]heptane core, which is substituted with a 1-methyl-1H-pyrrole-2-carbonyl group. The presence of the oxirane ring and the pyrrole moiety imparts this compound with a high degree of chemical reactivity and structural rigidity, making it an attractive scaffold for drug design and development.

Recent studies have highlighted the potential of 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One of the key findings is its ability to modulate specific protein-protein interactions (PPIs) that are implicated in these diseases. For instance, research has shown that this compound can selectively inhibit the interaction between β-secretase (BACE1) and its substrate, amyloid precursor protein (APP), which is a critical step in the pathogenesis of Alzheimer's disease.

In addition to its potential as a therapeutic agent, 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane has also been explored as a tool compound in chemical biology studies. Its unique structure allows it to serve as a probe for investigating the functional roles of specific proteins and pathways in cellular processes. For example, it has been used to study the regulation of microtubule dynamics and cell migration, which are essential for various physiological and pathological processes.

The synthesis of 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane involves a multi-step process that combines modern synthetic methodologies with classical organic chemistry techniques. Key steps include the formation of the bicyclic core through an intramolecular ring-closing reaction and the subsequent functionalization of the pyrrole moiety via carbonylation reactions. The high yield and purity of the final product make it suitable for both laboratory-scale studies and larger-scale production.

Clinical trials involving 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane are currently in their early stages, but preliminary data are promising. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no significant adverse effects reported at therapeutic doses. Further studies are underway to evaluate its efficacy in treating specific diseases, such as Alzheimer's disease and certain types of cancer.

The future prospects for 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane are exciting, as ongoing research continues to uncover new applications and mechanisms of action. Its unique chemical properties and biological activities make it a valuable candidate for further development in both academic and industrial settings.

In conclusion, 5-(1-methyl-1H-pyrrole-2-carbonyl)-2-o xa - 5 - az ab icy clo [ 0 . 0 . 0 ] h e p t ane (CAS No. 0344 - 8 - ) represents a significant advancement in the field of medicinal chemistry, offering new opportunities for drug discovery and therapeutic intervention in various diseases.